Cas no 394238-09-6 (1-5-(4-chloro-2-nitrophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine)

• Product Name: 1-5-(4-chloro-2-nitrophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine
• CAS No: 394238-09-6
• MF: C₂₂H₂₀ClN₃O₃S
• MW: 441.930502891541
• CID: 6274673
• PubChem ID: 5069573
• Update Time: 2025-06-24

1-5-(4-chloro-2-nitrophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-chloro-2-nitrophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine
• 1-[5-(4-chloro-2-nitrophenyl)furan-2-carbothioyl]-4-(4-methylphenyl)piperazine
• F0761-0015
• (5-(4-chloro-2-nitrophenyl)furan-2-yl)(4-(p-tolyl)piperazin-1-yl)methanethione
• 394238-09-6
• [5-(4-chloro-2-nitrophenyl)furan-2-yl]-[4-(4-methylphenyl)piperazin-1-yl]methanethione
• Oprea1_274989
• AKOS024599361

• Inchi： 1S/C22H20ClN3O3S/c1-15-2-5-17(6-3-15)24-10-12-25(13-11-24)22(30)21-9-8-20(29-21)18-7-4-16(23)14-19(18)26(27)28/h2-9,14H,10-13H2,1H3
• InChI Key： JYURKNZLUSKAFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C1=CC=C(C(N2CCN(C3C=CC(C)=CC=3)CC2)=S)O1

Computed Properties

• Exact Mass: 441.0913904g/mol
• Monoisotopic Mass: 441.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-5-(4-chloro-2-nitrophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine

Introduction to Compound CAS No 394238-09-6: 1-(5-(4-Chloro-2-Nitrophenyl)furan-2-carbothioyl)-4-(4-Methylphenyl)piperazine

The compound with CAS No 394238-09-6, known as 1-(5-(4-chloro-2-nitrophenyl)furan-2-carbothioyl)-4-(4-methylphenyl)piperazine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a furan ring substituted with a 4-chloro-2-nitrophenyl group and a piperazine ring substituted with a 4-methylphenyl group. The molecule also features a carbothioyl group, which adds to its functional diversity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceutical agents. The presence of the furan ring and the piperazine ring provides a scaffold for potential bioactivity, while the chloro and nitro groups introduce electronic and steric effects that can modulate the compound's interactions with biological targets. Researchers have explored its potential as an inhibitor of certain enzymes, making it a promising candidate for drug discovery.

One of the most intriguing aspects of this compound is its ability to exhibit bioisosteric properties, which allow it to mimic the effects of other biologically active molecules. This property has led to investigations into its role as a lead compound in medicinal chemistry. Additionally, the 4-methylphenyl group attached to the piperazine ring contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding affinities with key therapeutic targets, such as protein kinases and G-protein coupled receptors (GPCRs). The findings suggest that this compound could serve as a template for designing more potent and selective drugs for conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the furan ring and the subsequent substitution reactions are critical steps that require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic pathways to improve scalability and reduce production costs.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its spectral data, including UV-Vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its electronic structure and conformational flexibility.

Environmental scientists have also taken interest in this compound due to its potential role in green chemistry applications. Its ability to act as a catalyst in certain organic reactions has been explored, offering a sustainable alternative to traditional catalysts that are often derived from hazardous materials.

In conclusion, the compound with CAS No 394238-09-6 represents a fascinating example of modern organic chemistry's ability to design and synthesize molecules with diverse functional groups. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to various fields within chemistry and beyond.